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Compound of Interest

Compound Name: Omeprazole (sodium)
CAS No.: 161796-78-7; 95510-70-6
Cat. No.: B2558021
Get Quote
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Application Note & Protocol

This document provides detailed methodologies for the quantitative analysis of Omeprazole in
bulk drug and pharmaceutical dosage forms using High-Performance Liquid Chromatography
(HPLC). The protocols outlined below are intended for researchers, scientists, and drug
development professionals.

Introduction

Omeprazole is a proton pump inhibitor widely used to treat conditions related to excessive
stomach acid.[1][2] Accurate and reliable analytical methods are crucial for quality control and
formulation development. HPLC is a powerful technique for the separation, identification, and
guantification of Omeprazole. This note details two validated reversed-phase HPLC (RP-HPLC)
methods and a chiral HPLC method for the separation of Omeprazole enantiomers.

Method 1: RP-HPLC with Phosphate Buffer (pH 7.4)

This method is a robust and validated procedure for the routine analysis of Omeprazole in bulk
and capsule dosage forms.[1][3]
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Chromatographic Conditions

Parameter Condition

Novapak C18 (250 x 4.6 mm, 5um)[1] or
Column ZORBAX, XDB, C-18 (150x4.6 mm, 5 micron)

[3]

Phosphate Buffer (pH 7.4) : Acetonitrile (60:40

Mobile Phase
VIV)[1][3]
Flow Rate 1.0 mL/min[1] or 0.5 mL/min[3]
Detection UV at 302 nm[1][3]
Injection Volume 20 pL[1]
Temperature Ambient
Run Time ~10-15 minutes][3]

Experimental Protocol

1. Preparation of Mobile Phase:

o Prepare a phosphate buffer solution and adjust the pH to 7.4 using phosphoric acid or a
suitable base.

o Mix the phosphate buffer and HPLC-grade acetonitrile in a 60:40 volume-to-volume ratio.

« Filter the mobile phase through a 0.45 um membrane filter and degas using sonication
before use.[4]

2. Preparation of Standard Stock Solution:

o Accurately weigh 40 mg of Omeprazole reference standard and transfer it to a 100 mL
volumetric flask.[1]

e Add 30 mL of 0.1 N NaOH to dissolve the standard and then make up the volume to 100 mL
with 0.1 N NaOH.[1]
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o From this stock solution, prepare a working standard solution of 40 pg/mL by diluting with the
mobile phase.[1]

3. Preparation of Sample Solution (Capsules):

» Take the contents of 20 capsules and weigh a quantity of the powder equivalent to 100 mg of
Omeprazole.[1]

e Transfer the powder to a 250 mL volumetric flask containing 150 mL of 0.1 N NaOH.[1]

e Sonicate the solution for 15 minutes, ensuring the temperature does not exceed 30°C.[1]
o Make up the volume to 250 mL with 0.1 N NaOH.

e Centrifuge a portion of this solution at 3000 RPM for 15 minutes.[1]

 Dilute the supernatant with the mobile phase to obtain a final concentration of approximately
40 pg/mL.[1]

4. System Suitability and Analysis:
o Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
« Inject the blank solution (mobile phase) to ensure no interfering peaks are present.

« Inject the standard solution multiple times to check for system suitability parameters like
theoretical plates, tailing factor, and reproducibility of the peak area.

« Inject the sample solution.

e The retention time for Omeprazole is expected to be around 7.71 min.[1]

Quantitative Data Summary
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Parameter

Result

Retention Time

7.71 min[1]

Linearity Range

20 - 60 ppm (pg/mL)[1]

Regression Equation

y = 50417.3x + 2579.4[1]

Correlation Coefficient (r2)

1.0000[1]

Accuracy (% Recovery)

100.95%3]

Precision (%RSD)

< 2%[1][3]

Method 2: RP-HPLC with Phosphate Buffer (pH 7.0)

for Enantiomer Analysis

This method is designed for the separation and quantification of Omeprazole's R- and S-

enantiomers using a chiral column.[4]

Chromatographic Conditions

Parameter

Condition

Column

Chiral AGP (100 mm x 4.6 mm id, 5um particle
size)[4]

Guard Column

Inertsil ODS (4 cm x 4.6 mm, i.d.)[4]

0.025 M Disodium Hydrogen Phosphate :

Mobile Phase
Acetonitrile (90:10, v/v), pH adjusted to 7.0[4]
Flow Rate 1.0 mL/min[4]
Detection UV at 301 nm[4]
Injection Volume 20 pL[4]
Temperature Ambient[4]
Run Time 15 min[4]
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Experimental Protocol

1.

Preparation of Mobile Phase:

Prepare a 0.025 M solution of disodium hydrogen phosphate.

Mix the buffer with acetonitrile in a 90:10 v/v ratio.

Adjust the pH of the final mixture to 7.0 using diluted ortho-phosphoric acid.[4]

Filter and degas the mobile phase before use.[4]

. Preparation of Standard Solutions:

Prepare separate stock solutions of R-Omeprazole and S-Omeprazole (e.g., 200 pg/mL) in
the mobile phase.[4]

Prepare working standard solutions by diluting the stock solutions with the mobile phase to
the desired concentrations for calibration.

. Analysis:

Equilibrate the chiral column with the mobile phase.

Inject the individual enantiomer standards to determine their respective retention times.

Inject a mixture of the standards to confirm baseline separation.

Prepare and inject the sample solution, diluted in the mobile phase.

Quantitative Data Summary
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Parameter R-Omeprazole S-Omeprazole
Linearity Range 0.01 - 150 pg/mL[4] 0.015 - 152 pg/mL[4]
Limit of Detection (LOD) 0.0029 pg/mL[4] 0.0031 pg/mL[4]
Limit of Quantification (LOQ) 0.01 pg/mL[4] 0.015 pg/mL[4]
Inter-day Precision (%RSD) 0.3 - 1.2%[4] 0.6 - 0.9%[4]
Intra-day Precision (%RSD) 0.5 - 0.8%]4] 0.2 - 0.7%l[4]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for HPLC analysis of Omeprazole and

the logical relationship of the key analytical parameters.

Sample & Standard Preparation

Click to download full resolution via product page

Caption: General workflow for Omeprazole analysis by HPLC.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-lc-method-for-the-assay-of-omeprazole-enantiomers-in-pharmaceutical-formulations.pdf
https://www.benchchem.com/product/b2558021/docs?utm_src=pdf-body-img#high-performance-liquid-chromatography-hplc-methods-for-the-analysis-of-omeprazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2558021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Validated HPLC Method

Robustness System Suitability

Accuracy Precision . Limit of Limit of
(% Recovery) (%RSD) Speiitiy Detection Quantification

Click to download full resolution via product page

Caption: Key parameters for HPLC method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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